Cas no 61587-94-8 (2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro-)

• Product Name: 2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro-
• CAS No: 61587-94-8
• MF: C₈H₆N₄O₅
• MW: 238.157041072845
• CID: 473834
• PubChem ID: 12318780
• Update Time: 2025-04-19

2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1,3-dihydro-5-methyl-4,6-dinitro-
• 5-methyl-4,6-dinitro-1,3-dihydrobenzimidazol-2-one
• 5-Methyl-4,6-dinitro-1,3-dihydro-2H-benzimidazol-2-one
• 61587-94-8
• DTXSID70488179

• Inchi： 1S/C8H6N4O5/c1-3-5(11(14)15)2-4-6(7(3)12(16)17)10-8(13)9-4/h2H,1H3,(H2,9,10,13)
• InChI Key： OAMVEKCECPTGTH-UHFFFAOYSA-N
• SMILES： O=C1NC2C=C(C(C)=C(C=2N1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.03388
• Monoisotopic Mass: 238.03381930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 127.41